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Compound of Interest

Compound Name: 2-Mercaptoethyl ether

Cat. No.: B3416240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Mercaptoethyl ether, also known as bis(2-mercaptoethyl) ether or 2,2′-Oxydiethanethiol, is a

thiol-containing organic compound utilized in various research and development applications.

[1][2] Its distinct chemical properties make it a valuable reagent; however, like all thiols, it

presents specific hazards that necessitate rigorous safety protocols. This guide provides an in-

depth overview of the essential safety measures, handling procedures, and disposal methods

for 2-Mercaptoethyl ether to ensure a safe and compliant laboratory environment. Adherence

to these guidelines is critical for minimizing risks to personnel and the environment.[3]

Hazard Identification and Risk Assessment
A thorough understanding of the hazards associated with 2-Mercaptoethyl ether is the

foundation of safe laboratory practice. It is classified as a hazardous substance and requires

careful management.[1]

1.1. Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3416240?utm_src=pdf-interest
https://www.benchchem.com/product/b3416240?utm_src=pdf-body
https://datasheets.scbt.com/sc-225441.pdf
https://www.scbt.com/p/2-mercaptoethyl-ether-2150-02-9
https://www.benchchem.com/product/b3416240?utm_src=pdf-body
https://pdf.benchchem.com/13437/Navigating_the_Safe_Disposal_of_Thiodiglycol_d8_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b3416240?utm_src=pdf-body
https://datasheets.scbt.com/sc-225441.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Alternate Names
Bis(2-mercaptoethyl) Ether;

2,2′-Oxydiethanethiol
[2]

CAS Number 2150-02-9 [2]

Molecular Formula C4H10OS2 [2]

Molecular Weight 138.25 g/mol [2]

Appearance
Clear colorless to slightly

yellow liquid
[4]

Odor Stench [5][6]

1.2. Toxicological Hazards

2-Mercaptoethyl ether is an irritant and a sensitizer. Key health hazards include:

Skin Irritation and Sensitization: Causes skin irritation and may lead to an allergic skin

reaction (sensitization) upon contact.[1][7] Pre-existing dermatitis may be exacerbated.[1]

Eye Irritation: Causes serious eye irritation and potential damage.[1][7]

Respiratory Irritation: Inhalation of vapors or mists can irritate the respiratory system, with

symptoms including coughing and wheezing.[7]

Ingestion: While not a primary occupational risk, ingestion may cause nausea and vomiting.

[1]

The characteristic strong, unpleasant odor of thiols is detectable at very low concentrations and

can cause headaches and nausea.[8] This odor itself is considered a statutory nuisance in

some jurisdictions, making containment a priority.[8]

1.3. Physical and Chemical Hazards

Combustibility: 2-Mercaptoethyl ether is a combustible liquid and presents a slight fire

hazard when exposed to heat or flame.[1] Heating can cause containers to rupture violently.
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Hazardous Combustion Products: Combustion may produce toxic fumes, including carbon

monoxide (CO), carbon dioxide (CO2), and sulfur oxides (SOx).[1]

Incompatibilities: It should be stored away from and not mixed with oxidizing agents, strong

bases, and strong reducing agents.[1][5]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

essential to minimize exposure.

2.1. Engineering Controls: The First Line of Defense

The primary engineering control for handling 2-Mercaptoethyl ether is a certified chemical

fume hood.[9][10][11] This is crucial for two reasons:

Vapor Containment: The compound's volatility can lead to the release of vapors. A fume

hood effectively captures these vapors at the source, preventing inhalation.[8]

Odor Control: The potent stench of thiols can be disruptive and cause adverse reactions.[8]

[11] A fume hood is vital for containing the odor and preventing its spread throughout the

laboratory and building.

All manipulations, including weighing, solution preparation, and transfers, must be performed

within a functioning fume hood. Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[9]

2.2. Personal Protective Equipment (PPE): Essential Barrier Protection

The following PPE is mandatory when handling 2-Mercaptoethyl ether:
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PPE Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side shields or a face

shield.[4][9]

Protects against splashes and

aerosols that can cause

severe eye irritation.[7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Double-

gloving is recommended. A

flame-resistant lab coat must

be worn.[7][9]

Prevents skin contact, which

can cause irritation and

sensitization.[1]

Respiratory Protection

Typically not required if work is

conducted within a certified

fume hood. If there is a risk of

overexposure, an approved

vapor respirator must be used.

[7]

Minimizes the inhalation of

vapors, which are irritating to

the respiratory system.[7]

Standard Operating Procedures (SOP) for Safe
Handling
A systematic workflow is critical for safety. The following protocols outline the lifecycle of 2-
Mercaptoethyl ether within the laboratory.

3.1. Workflow for Safe Handling of 2-Mercaptoethyl Ether
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Preparation & Storage

Experimental Use

Waste Management

Receipt & Inspection

Secure Storage

Check for leaks

Preparation in Fume Hood

Transport in secondary container

Handling & Reaction

Use PPE

Work-Up & Quenching

Segregated Waste Collection

Segregate waste

Glassware Decontamination

Use bleach bath

Hazardous Waste Disposal

Label 'Hazardous Waste' Rinsate as waste

Workflow for Handling 2-Mercaptoethyl Ether
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Waste Generation Point (Fume Hood)

Waste Collection

Final Disposal

Liquid Waste
(e.g., reaction mixtures, solvents)

Labeled, Sealed
Liquid Waste Container

Contaminated Solids
(e.g., gloves, absorbent pads)

Sealed, Labeled Bag
for Solid Waste

Contaminated Glassware

Bleach Bath for Glassware
(in secondary container)

Arrange Pickup by EHS/
Licensed Waste Contractor

Dispose of spent bleach
as hazardous waste

Waste Segregation and Disposal Pathway

Click to download full resolution via product page

Caption: Waste Segregation and Disposal Pathway.

4.2. Protocol for Waste Disposal

Liquid Waste: Collect all liquid waste containing 2-Mercaptoethyl ether in a designated,

compatible, and clearly labeled hazardous waste container. [10][12]Do not pour this chemical

down the drain. [1][3]2. Solid Waste: All disposables that have come into contact with the

chemical, such as gloves, absorbent pads, and pipette tips, should be sealed in a plastic

bag, placed in a labeled container, and disposed of as hazardous waste. [11][13]3.

Decontamination of Glassware: A highly effective method for neutralizing the odor and

residual hazard of thiols on glassware is oxidation with bleach.

Immediately after use, and within the fume hood, rinse glassware.
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Submerge the glassware in a dedicated bleach bath (a dilute solution of sodium

hypochlorite) and allow it to soak overnight (at least 14 hours). [10] * The bleach bath

should be labeled, covered, and kept in a secondary container within a fume hood. [10] *

After soaking, the glassware can be thoroughly rinsed with water and cleaned by standard

methods. [10] * Spent bleach solutions should be collected and disposed of as hazardous

waste. [13]4. Final Disposal: All waste streams (liquid, solid, and spent decontamination

solutions) must be disposed of through your institution's EHS department or a licensed

hazardous waste contractor. [5][14][15]Ensure containers are properly labeled with the

words "Hazardous Waste" and a full description of the contents. [12]

Conclusion
Working with 2-Mercaptoethyl ether requires a comprehensive understanding of its hazards

and a diligent application of safety protocols. By implementing robust engineering controls,

consistently using appropriate personal protective equipment, and adhering to the detailed

procedures for handling and disposal outlined in this guide, researchers can effectively mitigate

risks. A proactive safety culture, grounded in these principles, is paramount to protecting the

health of laboratory personnel and preserving the integrity of the research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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